Cas no 320419-65-6 (N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 320419-65-6
• MF: C₂₀H₁₄Cl₂N₂O₄
• MW: 417.242163181305
• CID: 5474503
• Update Time: 2025-10-22

N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-BENZODIOXOL-5-YL)-1-(2,4-DICHLOROBENZYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-1,3-benzodioxol-5-yl-1-[(2,4-dichlorophenyl)methyl]-1,2-dihydro-2-oxo-

• Inchi： 1S/C20H14Cl2N2O4/c21-13-4-3-12(16(22)8-13)10-24-7-1-2-15(20(24)26)19(25)23-14-5-6-17-18(9-14)28-11-27-17/h1-9H,10-11H2,(H,23,25)
• InChI Key： AVXHHSMDJXALPV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C=CC=C1C(NC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 320419-65-6)

N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 320419-65-6) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its complex heterocyclic structure, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. The presence of the benzodioxole and dichlorophenyl moieties suggests potential interactions with biological targets involved in inflammatory and neurological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 320419-65-6 exhibits potent inhibitory effects on specific kinases implicated in cancer progression. The research employed in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of 320419-65-6 have revealed promising bioavailability and metabolic stability. A preclinical study conducted in rodent models indicated that the compound achieves sufficient plasma concentrations following oral administration, with a half-life conducive to once-daily dosing. These attributes make it a viable candidate for further drug development, particularly in oncology and inflammatory diseases.

In addition to its kinase inhibitory activity, recent research has explored the compound's effects on neurotransmitter systems. A 2024 study in Neuropharmacology reported that 320419-65-6 modulates serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. The study utilized electrophysiological recordings and behavioral assays to correlate molecular interactions with functional outcomes, providing a comprehensive understanding of its central nervous system activity.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current efforts are directed toward structural modifications to enhance selectivity and reduce toxicity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance 320419-65-6 through the drug development pipeline, with phase I clinical trials anticipated within the next two years.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide represents a promising chemical entity with multifaceted therapeutic potential. Ongoing research continues to uncover its mechanistic nuances and translational applications, positioning it as a noteworthy candidate in the evolving landscape of chemical biology and drug discovery.